Cas no 2229169-89-3 (1-methyl-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1H-pyrazol-4-amine
• CAS No: 2229169-89-3
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5979274
• PubChem ID: 165704584
• Update Time: 2025-07-15

1-methyl-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1H-pyrazol-4-amine
• EN300-1758298
• 2229169-89-3

• Inchi： 1S/C13H15N3O/c1-8-5-10-6-9(3-4-12(10)17-8)13-11(14)7-15-16(13)2/h3-4,6-8H,5,14H2,1-2H3
• InChI Key： MLNDOTMNJMXPQG-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C3=C(C=NN3C)N)=CC=2CC1C

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-methyl-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1H-pyrazol-4-amine

Introduction to 1-methyl-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1H-pyrazol-4-amine and Its Significance in Modern Chemical Biology

The compound with the CAS no. 2229169-89-3, known as 1-methyl-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1H-pyrazol-4-amine, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in drug discovery and molecular medicine. The unique combination of a pyrazole core substituted with a methyl group at the 1-position and a benzofuran moiety at the 5-position suggests a rich chemical space for biological activity.

In the realm of chemical biology, the exploration of novel heterocyclic compounds is paramount for developing next-generation therapeutics. The pyrazole scaffold, in particular, is well-documented for its versatility and prevalence in bioactive molecules. Its ability to modulate various biological pathways makes it an attractive scaffold for medicinal chemists. The presence of the methyl group at the 1-position of the pyrazole ring not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability, which are critical factors in drug design.

The benzofuran moiety appended to the pyrazole ring in this compound adds another layer of complexity and potential functionality. Benzofurans are known for their role in various pharmacological applications, including anti-inflammatory, analgesic, and anticancer agents. The specific substitution pattern at the 5-position of the benzofuran ring, combined with the pyrazole core, creates a unique pharmacophore that may interact with biological targets in novel ways. This structural motif has been explored in several high-throughput screening campaigns, highlighting its potential as a lead compound for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that 1-methyl-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1H-pyrazol-4-amine may interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary data indicate that this compound exhibits inhibitory activity against certain kinases, which are key targets in oncology research. Such findings underscore the importance of exploring structurally diverse compounds like this one for drug discovery efforts.

The synthesis of this compound involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The construction of the pyrazole ring followed by functionalization at the 5-position and subsequent attachment to the benzofuran moiety requires careful planning and execution. Modern synthetic methodologies have made it possible to achieve these transformations with high yields and purity, facilitating further biological evaluation. The use of transition metal-catalyzed reactions has particularly enhanced the efficiency of these synthetic routes, making it feasible to produce complex molecules like this one on a scalable basis.

In addition to its potential as an enzyme inhibitor, 1-methyl-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1H-pyrazol-4-amine has been investigated for its interaction with nucleic acids. The benzofuran ring can adopt various conformations that may allow it to bind to DNA or RNA through hydrogen bonding or other non-covalent interactions. Such interactions are crucial for developing therapeutic agents that target genetic disorders or modulate gene expression. Further studies are needed to elucidate these interactions and their implications for drug design.

The development of novel pharmaceuticals is often hindered by challenges such as poor bioavailability or off-target effects. However, compounds like 1-methyl-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)-1H-pyrazol-4-amine offer promising solutions through their unique structural features. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly assess the potential benefits and risks of such molecules before moving into more costly preclinical studies. This approach accelerates the drug discovery process while minimizing resource expenditure.

The role of academic research institutions cannot be overstated in advancing our understanding of compounds like this one. Collaborative efforts between chemists, biologists, and pharmacologists have led to significant breakthroughs in understanding how these molecules interact with biological systems. These collaborations often result in publications that highlight new applications or mechanisms of action for existing compounds. As such, continued investment in interdisciplinary research is essential for unlocking the full potential of molecules like 1-methyl-5-(2-methyl-2,3-dihydro-1-benzofuran-5-yi)-1H-pyrazol -4 -amine.

Looking ahead, the future prospects for this compound are bright given its structural complexity and potential biological activity. As synthetic methodologies continue to evolve, researchers will be able to explore even more diverse derivatives of this molecule. Advances in biocatalysis and flow chemistry may also enable more efficient production processes for such compounds on an industrial scale. Ultimately, these efforts could lead to new therapeutic agents that address unmet medical needs across various disease areas.